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Compound of Interest

Compound Name: Difluoroacetate

Cat. No.: B1230586 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the CAS number, chemical

properties, and safety data for sodium difluoroacetate. The information is intended to support

researchers, scientists, and professionals in drug development in the safe handling and

informed use of this compound.

Chemical Identification and Properties
Sodium difluoroacetate is a halogenated organic salt. It is crucial to distinguish it from the

highly toxic sodium fluoroacetate (a pesticide also known as compound 1080).
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Property Value Reference

Chemical Name Sodium difluoroacetate [1][2]

Synonyms
sodium,2,2-difluoroacetate;

Difluoroacetic acid sodium salt
[1][2]

CAS Number 2218-52-2 [1][2]

Molecular Formula C₂HF₂NaO₂ [1]

Molecular Weight 118.01 g/mol [1][2]

Appearance White to off-white solid [3]

Storage
4°C, sealed storage, away

from moisture
[1]

Safety and Hazard Information
Sodium difluoroacetate is classified as a hazardous substance. Appropriate personal

protective equipment (PPE) and handling procedures are mandatory.

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following classification for sodium difluoroacetate:

Hazard Class Category GHS Code

Skin Irritation 2 H315

Serious Eye Irritation 2A H319

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory system) H335

Source:[4][5]

Hazard and Precautionary Statements
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Type Code Statement

Hazard H315 Causes skin irritation.

Hazard H319 Causes serious eye irritation.

Hazard H335
May cause respiratory

irritation.

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

Precautionary P264
Wash skin thoroughly after

handling.

Precautionary P271
Use only outdoors or in a well-

ventilated area.

Precautionary P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Precautionary P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

Precautionary P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

Precautionary P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Precautionary P332 + P313
If skin irritation occurs: Get

medical advice/attention.

Precautionary P337 + P313
If eye irritation persists: Get

medical advice/attention.
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Precautionary P362
Take off contaminated clothing

and wash before reuse.

Precautionary P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

Precautionary P405 Store locked up.

Precautionary P501

Dispose of contents/container

to an approved waste disposal

plant.

Source:[4]

Toxicological Data
Specific quantitative toxicological data, such as LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%), for sodium difluoroacetate are not readily available in the reviewed

literature. The available data primarily pertains to its irritant properties. It is imperative to handle

this compound with the same level of caution as other hazardous chemical reagents.

Experimental Protocols and Handling
Given the hazardous nature of sodium difluoroacetate, strict adherence to safety protocols is

essential. The following represents a general experimental workflow for handling this and other

hazardous powdered chemicals.
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Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a certified
chemical fume hood

Prepare spill kit

Carefully weigh
sodium difluoroacetate

Dissolve in appropriate solvent

Decontaminate work surfaces

Dispose of waste in
labeled hazardous waste container

Remove and dispose of
contaminated PPE

Wash hands thoroughly

Click to download full resolution via product page

Safe Handling Workflow for Hazardous Powders
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Methodology for Safe Handling:

Preparation:

Always wear appropriate Personal Protective Equipment (PPE), including chemical-

resistant gloves, safety goggles, and a lab coat.[6]

All handling of solid sodium difluoroacetate and its solutions should be conducted within

a certified chemical fume hood to avoid inhalation of dust or vapors.[6]

Ensure a spill kit appropriate for chemical spills is readily accessible.

Handling:

When weighing the solid, minimize the creation of dust. Use a spatula and handle

containers carefully.

If preparing a solution, add the solid slowly to the solvent to avoid splashing.

Cleanup and Disposal:

Thoroughly decontaminate all work surfaces after use.

Dispose of all waste, including contaminated PPE and unused material, in a clearly

labeled hazardous waste container in accordance with local, state, and federal

regulations.[4]

Remove and properly dispose of contaminated PPE before leaving the laboratory.

Wash hands thoroughly with soap and water after handling the compound.[6]

Biological Activity and Signaling Pathway
Sodium difluoroacetate has been identified as an activator of the pyruvate dehydrogenase

complex (PDC). It achieves this by inhibiting pyruvate dehydrogenase kinase (PDK).[5] The

PDC is a critical enzyme complex that links glycolysis to the citric acid cycle (TCA cycle) by

catalyzing the conversion of pyruvate to acetyl-CoA.
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Activation of PDC by Sodium Difluoroacetate

Mechanism of Action:

The pyruvate dehydrogenase complex (PDC) exists in two states: an inactive, phosphorylated

state and an active, dephosphorylated state. The phosphorylation is catalyzed by pyruvate

dehydrogenase kinase (PDK), while dephosphorylation is catalyzed by pyruvate

dehydrogenase phosphatase (PDP). By inhibiting PDK, sodium difluoroacetate shifts the

equilibrium towards the active, dephosphorylated form of PDC.[5] This leads to an increased

conversion of pyruvate to acetyl-CoA, thereby enhancing the flux of metabolites into the citric

acid cycle. This mechanism is an area of interest for research into metabolic disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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